Cas no 2172060-77-2 (benzyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: benzyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2172060-77-2
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6204152
• PubChem ID: 154729178
• Update Time: 2025-10-31

benzyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate
• 2172060-77-2
• EN300-1625363

• Inchi： 1S/C12H13N3O2/c1-15-11(13)7-10(14-15)12(16)17-8-9-5-3-2-4-6-9/h2-7H,8,13H2,1H3
• InChI Key： KHEDGUSTNPJOPY-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(N)N(C)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.1Ų

Additional information on benzyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate

Benzyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2172060-77-2): A Comprehensive Overview

Benzyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate, identified by the CAS number 2172060-77-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the development of various pharmacologically active molecules. The compound features a pyrazole core, which is a well-documented scaffold in medicinal chemistry, integrated with functional groups that enhance its reactivity and potential biological activity.

The pyrazole moiety in Benzyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate contributes to its unique chemical properties, enabling it to participate in diverse synthetic transformations. The presence of both an amino group and a carboxylate moiety further expands its utility as a building block in drug design. Specifically, the amino group can engage in hydrogen bonding interactions, while the carboxylate group can form ionic bridges or coordinate with metal ions, making this compound particularly interesting for applications in molecular recognition and material science.

Recent advancements in computational chemistry have highlighted the importance of Benzyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate as a key intermediate in the synthesis of novel therapeutic agents. Studies have demonstrated its role in the development of compounds targeting neurological disorders, where the pyrazole scaffold is known to modulate neurotransmitter activity. The benzyl substituent, while seemingly inert, can be strategically removed or modified to yield more complex structures with enhanced pharmacological properties.

In addition to its pharmaceutical applications, Benzyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate has been explored in agrochemical research. Its structural features allow for the design of molecules that interact with biological targets involved in plant growth regulation and pest control. The versatility of this compound underscores its significance as a synthetic intermediate across multiple disciplines.

The synthesis of Benzyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate typically involves multi-step organic reactions, often starting from commercially available precursors such as benzoylacetone or methyl acetoacetate. The introduction of the pyrazole ring is commonly achieved through condensation reactions with hydrazine derivatives under controlled conditions. Subsequent functionalization steps, including carboxylation and methylation, are performed to achieve the desired final structure.

One of the most compelling aspects of working with Benzyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate is its compatibility with modern synthetic methodologies. For instance, transition-metal-catalyzed cross-coupling reactions have been utilized to introduce various substituents at different positions of the pyrazole ring. These reactions not only enhance the structural diversity of derivatives but also improve their pharmacological profiles.

The biological activity of compounds derived from Benzyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate has been extensively studied in recent years. Research has shown that modifications to the pyrazole core can significantly alter binding affinity and selectivity for target proteins. This has led to the identification of lead compounds with potential therapeutic value against diseases such as cancer, inflammation, and infectious disorders.

In conclusion, Benzyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2172060-77-2) represents a crucial compound in modern medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing new drugs and materials. As our understanding of molecular interactions continues to evolve, the importance of this compound is likely to grow even further.